Cas no 73299-03-3 (3a,7a-dihydro-1,2,3-benzothiadiazole)

3a,7a-dihydro-1,2,3-benzothiadiazole structure
73299-03-3 structure
Product Name:3a,7a-dihydro-1,2,3-benzothiadiazole
CAS No:73299-03-3
MF:C6H6N2S
MW:138.190239429474
CID:1759902
PubChem ID:93587
Update Time:2025-04-21

3a,7a-dihydro-1,2,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

    • 3a,7a-dihydro-1,2,3-benzothiadiazole
    • DTXSID20994018
    • SCHEMBL14114324
    • 73299-03-3
    • Inchi: 1S/C6H6N2S/c1-2-4-6-5(3-1)7-8-9-6/h1-6H
    • InChI Key: IXWDMNHEKAMXCY-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC2N=N1

Computed Properties

  • Exact Mass: 138.02516937g/mol
  • Monoisotopic Mass: 138.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50Ų
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